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exploring the principles, applications, and analytical methodologies of neodymium isotope
geochemistry.

Introduction

Neodymium (Nd) isotopes are a powerful tool in the Earth and planetary sciences, providing
profound insights into the age, origin, and evolution of geological materials. The predictable
radioactive decay of Samarium-147 (14’Sm) to Neodymium-143 (143Nd) forms the basis of the
Sm-Nd geochronometer, a robust method for dating ancient rocks and minerals.[1][2][3][4]
Beyond geochronology, the isotopic composition of neodymium serves as a sensitive tracer
for a variety of geological processes, including crustal formation, mantle differentiation, and
oceanic circulation.[1][2][5] This technical guide provides a comprehensive overview of the
geochemical behavior of neodymium isotopes, detailing the analytical protocols for their
measurement, presenting key quantitative data, and illustrating the fundamental concepts
through logical diagrams.
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The Sm-Nd Isotope System: Principles and
Applications

The Sm-Nd isotope system is predicated on the alpha decay of 4’Sm to 143Nd, a process with
a half-life of approximately 106 billion years.[1][3] This long half-life makes the system
particularly well-suited for dating very old geological materials.[1] Variations in the 143Nd/*44Nd
ratio in rocks and minerals are primarily a function of their age and their initial Sm/Nd ratio.

The geochemical behavior of samarium and neodymium, both of which are rare earth
elements (REES), is broadly similar, meaning they are not easily fractionated during many
geological processes.[6] However, subtle fractionation does occur during processes like partial
melting of the mantle, where Nd preferentially enters the melt phase over Sm.[1][7] This leads
to a lower Sm/Nd ratio in crustal rocks compared to the mantle from which they were derived.
[1][7] Over geological time, this difference in the parent-to-daughter element ratio results in
distinct neodymium isotopic signatures for different geological reservoirs.

The key applications of the Sm-Nd isotope system include:

e Geochronology: Determining the crystallization age of igneous and metamorphic rocks, as
well as meteorites.[2][8] The Sm-Nd dating method is often more resistant to resetting by
metamorphic events than other isotopic systems like Rb-Sr.[1][9]

e Petrogenetic Tracing: Using Nd isotope ratios to trace the origin and evolution of magmas,
identify crustal contamination, and model mantle-crust interactions.[2][10]

o Paleoceanography: Reconstructing past ocean circulation patterns by analyzing the Nd
isotopic composition of marine sediments and ferromanganese crusts.[5][11]

o Crustal Evolution Studies: Calculating "model ages" that estimate when a crustal rock was
originally derived from the mantle.[3][12]

Quantitative Data on Neodymium Isotopes in
Geochemical Reference Materials

Precise and accurate measurement of neodymium isotopes requires the use of well-
characterized geochemical reference materials. The following tables summarize the accepted
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143Nd/1*4Nd and 147Sm/*#4Nd ratios for several commonly used international rock standards.

Geochemical

S Rock Type 143Nd/*4“Nd (* 20) 147Sm/[*44Nd (* 20)
BCR-2 Basalt 0.512638 £+ 0.000008 0.1382
BHVO-2 Basalt 0.512984 + 0.000010 0.1139
GSP-2 Granodiorite 0.511398 £ 0.000012 0.2319
AGV-2 Andesite 0.512786 + 0.000011 0.1091

Note: Values are compiled from multiple sources and may vary slightly between different
analytical laboratories.

The Epsilon Notation (eNd)

To facilitate the comparison of neodymium isotopic data from rocks of different ages, the
epsilon notation (eNd) is used.[2][3] This notation expresses the deviation of the initial 143Nd/
144Nd ratio of a sample from that of a theoretical chondritic uniform reservoir (CHUR) at the
time of the sample's formation.[2][3][7][13] CHUR represents the presumed Nd isotopic
composition of the bulk Earth, based on analyses of chondritic meteorites.[7][13]

The eNd(t) value is calculated using the following formula:

eNd(t) = [ (**3Nd/**4Nd)sample(t) / (**3Nd/***Nd)CHUR(t) - 1 ] * 10,000
Where:

o (¥43Nd/***Nd)sample(t) is the initial 43Nd/*#4Nd ratio of the sample at time t.
o (143Nd/***Nd)CHUR(t) is the 1*3Nd/***Nd ratio of CHUR at time t.

The present-day accepted values for CHUR are 1*3Nd/**4Nd = 0.512638 and 4’Sm/*4Nd =
0.1967.[13][14]

Experimental Protocols
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The accurate determination of neodymium isotope ratios is a meticulous process that involves
several key stages: sample preparation, chemical separation of neodymium, and mass
spectrometric analysis.

Sample Preparation and Digestion

o Sample Crushing and Pulverization: Rock samples are first cleaned to remove any
weathered surfaces.[15] They are then crushed into small chips using a jaw crusher and
pulverized into a fine powder using a shatterbox with an aluminum-oxide grinding vessel to
avoid contamination.[15]

» Acid Digestion: A precisely weighed aliquot of the powdered sample is placed in a clean
Teflon beaker. A mixed 14°Sm-1>°Nd isotopic tracer solution (spike) is added for isotope
dilution analysis to determine the precise concentrations of Sm and Nd.[16][17] The sample
is then digested using a mixture of concentrated hydrofluoric (HF) and nitric (HNO3s) acids,
often in a high-pressure dissolution vessel at elevated temperatures (e.g., 180°C for several
days).[15] Perchloric acid (HCIO4) may also be used in the digestion process.[16]

» Conversion to Chloride Form: After digestion, the solution is evaporated to dryness. This step
is repeated several times with the addition of hydrochloric acid (HCI) to convert the sample
from a fluoride to a chloride form, which is necessary for the subsequent ion exchange
chromatography.[15]

Chemical Separation of Neodymium

To avoid isobaric interferences from other elements, particularly samarium (Sm) and cerium
(Ce), during mass spectrometric analysis, neodymium must be chemically separated from the
sample matrix.[18][19] This is typically achieved through a multi-stage ion exchange
chromatography process.

» Bulk Rare Earth Element (REE) Separation: The dissolved sample, in a dilute HCI solution, is
loaded onto a cation exchange column (e.g., packed with AG50W-X8 resin).[6] The major
matrix elements are washed away, and the REE fraction is then eluted with a stronger acid
(e.g., 6M HCI).[6][16]

o Separation of Neodymium from Other REEs: The collected REE fraction is then passed
through a second chromatography column packed with a resin that has a high affinity for
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specific REEs (e.g., Ln Resin).[15][16] A dilute acid eluent (e.g., 0.25M HCI) is used to
selectively elute the REEs.[16] The different REEs are collected in separate fractions as they
are eluted from the column. The Nd fraction is carefully collected, ensuring it is free from Sm
and Ce.

Mass Spectrometric Analysis

The isotopic composition of the purified neodymium fraction is measured using either Thermal
lonization Mass Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS).[1][5][8]

o Sample Loading (TIMS): For TIMS analysis, a small amount of the purified Nd solution is
loaded onto a metal filament (e.g., Rhenium). The filament is then heated in the mass
spectrometer's source, causing the Nd to ionize.

o Sample Introduction (MC-ICP-MS): For MC-ICP-MS, the Nd solution is introduced into an
argon plasma, which efficiently ionizes the sample.[18]

o Data Acquisition: The ion beam is accelerated and passed through a magnetic field, which
separates the isotopes based on their mass-to-charge ratio. The intensities of the different
isotope beams are measured simultaneously using multiple collectors (Faraday cups).

o Data Correction: The measured isotope ratios are corrected for mass fractionation, isobaric
interferences from any residual Sm and Ce, and instrumental bias.[9][11][18] The 46Nd/
144Nd ratio is typically used for normalization to correct for instrumental mass fractionation.[2]

Mandatory Visualizations

The following diagrams illustrate key workflows and logical relationships in neodymium isotope
geochemistry.
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Caption: A generalized workflow for neodymium isotope analysis in geological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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